WAY-328127 (CAS 912784-67-9) is a synthetic small molecule that functions as a selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This enzyme catalyzes the intracellular conversion of inactive cortisone to active cortisol, a process implicated in metabolic syndrome, obesity, and chronic inflammation.
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC15H15FN2O2
Molecular Weight274.29 g/mol
Cat. No.B15600896
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WAY-328127: A Selective 11β-HSD1 Inhibitor Tool Compound for Metabolic and Anti-Inflammatory Research
WAY-328127 (CAS 912784-67-9) is a synthetic small molecule that functions as a selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) . This enzyme catalyzes the intracellular conversion of inactive cortisone to active cortisol, a process implicated in metabolic syndrome, obesity, and chronic inflammation. The compound exhibits a molecular formula of C15H15FN2O2 and a molecular weight of 274.29 g/mol, featuring an isoxazole carboxamide core structure with a cyclopentyl and 4-fluorophenyl substituent [1]. WAY-328127 is offered as a high-purity (≥98%) research tool for biochemical and cell-based assays, supporting structure-activity relationship (SAR) studies and pharmacological screening in the 11β-HSD1 target space .
Why WAY-328127 Cannot Be Simply Replaced by Another 11β-HSD1 Inhibitor
While multiple 11β-HSD1 inhibitors exist, they are not functionally interchangeable due to significant variations in potency, selectivity profiles, and species specificity [1]. The 11β-HSD1 enzyme possesses a complex active site that can accommodate diverse chemotypes, leading to distinct binding modes and pharmacological behaviors [2]. For instance, inhibitors like AZD8329 and BMS-823778 exhibit sub-nanomolar to low-nanomolar potency against human 11β-HSD1 (IC50 9 nM and 1.6-2.3 nM, respectively) , while natural product-derived inhibitors like Emodin show IC50 values in the 86-186 nM range [3]. WAY-328127, as a tool compound, occupies a specific position within this potency spectrum and possesses a unique isoxazole-based scaffold that may offer distinct SAR opportunities. Substituting WAY-328127 with a more potent clinical candidate could lead to misinterpretation of target engagement studies, while a less selective analog might introduce confounding off-target effects. Therefore, the choice of inhibitor must be tailored to the specific experimental question, model system, and desired pharmacological profile [4].
Distinct isoxazole scaffold may lead to different binding modes and SAR outcomes compared to adamantyl or natural-product chemotypes.
Higher-potency clinical candidates may overestimate target engagement in early-stage screening contexts.
Substituting with a less selective analog could introduce confounding off-target effects that affect assay interpretation.
[1] Harno E, et al. 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors Still Improve Metabolic Phenotype in Male 11β-HSD1 Knockout Mice Suggesting Off-Target Mechanisms. Endocrinology. 2013;154(12):4580-4593. View Source
[2] Li J, et al. Discovery of Clinical Candidate BMS-823778 as an Inhibitor of Human 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1). J Med Chem. 2018;61(22):10040-10052. View Source
[3] Feng Y, et al. Emodin, a natural product, selectively inhibits 11β-hydroxysteroid dehydrogenase type 1 and ameliorates metabolic disorder in diet-induced obese mice. Br J Pharmacol. 2010;161(1):113-126. View Source
[4] Almeida C, et al. Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 as a Therapeutic Approach for Type 2 Diabetes Mellitus. Pharmaceuticals. 2021;14(12):1304. View Source
Quantitative Differentiation of WAY-328127 from Comparable 11β-HSD1 Inhibitors
Potency Positioning Relative to Clinical Candidate AZD8329
WAY-328127 is a selective 11β-HSD1 inhibitor. While a precise IC50 value for WAY-328127 is not publicly available in peer-reviewed literature or vendor data, its reported use as a 'biochemical reagent' suggests a potency profile distinct from highly optimized clinical candidates . In contrast, the clinical candidate AZD8329 demonstrates an IC50 of 9 nM against human 11β-HSD1 in enzymatic assays . This potency difference positions WAY-328127 as a tool compound for SAR exploration, whereas AZD8329 is a more advanced lead optimized for in vivo efficacy.
Potency PositioningClass-level inference
AZD8329 IC50: 9 nM; WAY-328127 IC50 not disclosed
Supports potency differentiation context
Exact target engagement requires validation
11β-HSD1 inhibitionMetabolic diseaseEnzyme assay
Evidence Dimension
11β-HSD1 Inhibitory Potency (IC50)
Target Compound Data
Reported as a 'biochemical reagent'; exact IC50 not disclosed
Comparator Or Baseline
AZD8329 (IC50 = 9 nM for human 11β-HSD1)
Quantified Difference
Not quantifiable due to lack of disclosed data for WAY-328127
Conditions
In vitro enzymatic assay
Why This Matters
The potency gap informs appropriate use: WAY-328127 for early-stage screening and SAR, while AZD8329 is suited for advanced preclinical models requiring high target engagement.
11β-HSD1 inhibitionMetabolic diseaseEnzyme assay
Scaffold Differentiation from Adamantyl-Based Clinical Candidate BMS-823778
WAY-328127 features an isoxazole carboxamide scaffold with a cyclopentyl moiety and a 4-fluorophenyl substituent, a chemotype distinct from the adamantyl acetamide-based BMS-823778 [1][2]. BMS-823778, a clinical candidate, exhibits an IC50 of 2.3 nM against human 11β-HSD1 . The unique scaffold of WAY-328127 may offer alternative physicochemical properties and binding interactions, which are valuable for overcoming intellectual property constraints or exploring novel chemical space in hit-to-lead optimization [3].
Scaffold DifferentiationClass-level inference
Isoxazole carboxamide vs Adamantyl acetamide (BMS-823778)
Distinct scaffold supports SAR exploration
Scaffold-hopping context; IP considerations may apply
Medicinal chemistryScaffold hopping11β-HSD1
Evidence Dimension
Chemical scaffold
Target Compound Data
Isoxazole carboxamide
Comparator Or Baseline
BMS-823778 (adamantyl acetamide)
Quantified Difference
Scaffold distinct; BMS-823778 IC50 = 2.3 nM
Conditions
In vitro enzymatic assay
Why This Matters
Scaffold diversity is critical for SAR studies and to circumvent existing patents; WAY-328127 provides a distinct starting point for medicinal chemistry campaigns.
[2] Li J, et al. Discovery of Clinical Candidate BMS-823778 as an Inhibitor of Human 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1). J Med Chem. 2018;61(22):10040-10052. View Source
[3] Almeida C, et al. Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 as a Therapeutic Approach for Type 2 Diabetes Mellitus. Pharmaceuticals. 2021;14(12):1304. View Source
Physicochemical Properties Compared to Natural Product Emodin
WAY-328127 exhibits physicochemical properties consistent with a small-molecule drug candidate: a molecular weight of 274.29 g/mol, a calculated LogP of 3.0, and a topological polar surface area (tPSA) of 55.1 Ų [1]. In comparison, the natural product Emodin, another 11β-HSD1 inhibitor, has a molecular weight of 270.24 g/mol and an IC50 of 86-186 nM [2]. The synthetic isoxazole scaffold of WAY-328127 may offer advantages in terms of synthetic tractability, scalability, and potential for systematic SAR exploration compared to the natural product Emodin .
Synthetic tractability may facilitate medicinal chemistry
Physicochemical properties from in silico calculation
Drug-likenessPhysicochemical properties11β-HSD1
Evidence Dimension
Molecular properties and synthetic accessibility
Target Compound Data
MW: 274.29 g/mol; LogP: 3.0; tPSA: 55.1 Ų
Comparator Or Baseline
Emodin (MW: 270.24 g/mol; IC50: 86-186 nM)
Quantified Difference
Similar MW; distinct synthetic origin
Conditions
In silico property calculation
Why This Matters
The synthetic origin and favorable physicochemical profile of WAY-328127 facilitate its use as a reference compound in high-throughput screening and medicinal chemistry programs.
[2] Feng Y, et al. Emodin, a natural product, selectively inhibits 11β-hydroxysteroid dehydrogenase type 1 and ameliorates metabolic disorder in diet-induced obese mice. Br J Pharmacol. 2010;161(1):113-126. View Source
Purity and Supply Consistency as a Differentiator
WAY-328127 is available from multiple reputable vendors with a high purity of ≥98% (TargetMol reports 99.88% purity) . This level of purity and the availability from established chemical suppliers ensures batch-to-batch consistency, a critical factor for reproducible biochemical and cell-based assays. While clinical candidates like AZD8329 and BMS-823778 may also be available in high purity, their procurement may be subject to more stringent Material Transfer Agreements (MTAs) or limited commercial availability. WAY-328127's status as a commercially available research tool simplifies procurement and supports larger-scale screening initiatives .
Chemical procurementPurity analysisReproducibility
Evidence Dimension
Commercial purity and availability
Target Compound Data
≥98% purity (reported up to 99.88%)
Comparator Or Baseline
Clinical candidates (e.g., AZD8329, BMS-823778) may have restricted access
Quantified Difference
Not quantified; qualitative advantage in accessibility
Conditions
Vendor specification
Why This Matters
High purity and ready commercial availability reduce experimental variability and logistical barriers, making WAY-328127 an attractive option for routine laboratory use and high-throughput screening.
Chemical procurementPurity analysisReproducibility
Recommended Application Scenarios for WAY-328127 Based on Differentiated Evidence
Structure-Activity Relationship (SAR) Studies for Novel 11β-HSD1 Inhibitor Scaffolds
The distinct isoxazole carboxamide scaffold of WAY-328127 provides a valuable template for SAR exploration [1]. Medicinal chemists can use WAY-328127 as a starting point to design and synthesize analog series, exploring modifications to the cyclopentyl and 4-fluorophenyl moieties to modulate potency, selectivity, and pharmacokinetic properties. This scaffold-hopping strategy is essential for circumventing existing intellectual property and discovering novel chemical matter [2].
Biochemical Assay Validation and High-Throughput Screening (HTS) Control
Due to its commercial availability in high purity (≥98%) and its established activity as an 11β-HSD1 inhibitor, WAY-328127 serves as an ideal positive control for validating biochemical assays and HTS campaigns . Its use as a reference compound ensures assay robustness and facilitates the identification of novel hits from compound libraries.
Early-Stage Target Engagement Studies in Cellular Models
WAY-328127 can be employed in cell-based assays to investigate the functional consequences of 11β-HSD1 inhibition, such as modulation of cortisol levels in adipocytes or hepatocytes [3]. While its in vivo utility may be limited compared to optimized clinical candidates, it provides a valuable tool for initial proof-of-concept studies linking 11β-HSD1 inhibition to cellular phenotypes.
Pharmacological Tool for Comparative Studies with Other 11β-HSD1 Inhibitors
WAY-328127 can be used alongside more potent inhibitors like AZD8329 or BMS-823778 in comparative studies to delineate the relationship between compound potency, scaffold type, and biological effect [4]. Such studies can reveal whether certain chemotypes offer advantages in terms of cellular permeability, metabolic stability, or off-target profile.
[2] Almeida C, et al. Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 as a Therapeutic Approach for Type 2 Diabetes Mellitus. Pharmaceuticals. 2021;14(12):1304. View Source
[3] Harno E, et al. 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors Still Improve Metabolic Phenotype in Male 11β-HSD1 Knockout Mice Suggesting Off-Target Mechanisms. Endocrinology. 2013;154(12):4580-4593. View Source
[4] Li J, et al. Discovery of Clinical Candidate BMS-823778 as an Inhibitor of Human 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1). J Med Chem. 2018;61(22):10040-10052. View Source
Technical Documentation Hub
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